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Introduction

Methyl N-Boc-4-piperidinepropionate is a bifunctional molecule widely utilized in the field of
medicinal chemistry, particularly in the design and synthesis of Proteolysis Targeting Chimeras
(PROTACS). Its structure incorporates a protected piperidine ring, a common scaffold in
pharmaceuticals, and a methyl ester functional group, making it a versatile building block for
constructing larger, more complex molecules. This technical guide provides a comprehensive
overview of its molecular structure, physicochemical properties, and its role in targeted protein
degradation.

Molecular Structure and Properties

Methyl N-Boc-4-piperidinepropionate, also known as tert-butyl 4-(3-methoxy-3-
oxopropyl)piperidine-1-carboxylate, possesses the molecular formula C14H25N0O4 and a
molecular weight of approximately 271.35 g/mol .[1][2] The molecule's structure is
characterized by a piperidine ring N-protected with a tert-butyloxycarbonyl (Boc) group and a
methyl propionate substituent at the 4-position of the piperidine ring. The Boc protecting group
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is crucial for synthetic applications, as it prevents unwanted reactions at the piperidine nitrogen,
allowing for selective modifications at other parts of the molecule.

Physicochemical Data

A summary of the key physicochemical properties of Methyl N-Boc-4-piperidinepropionate is
presented in the table below. Please note that some of these values are predicted.

Property Value Reference
Molecular Formula C14H25N0O4 [11[2]
Molecular Weight 271.35 g/mol [1][2]
Appearance White to off-white solid [2]

Boiling Point (Predicted) 339.2+15.0°C [2]

Density (Predicted) 1.048 + 0.06 g/cm?3 [2]

Storage Temperature Room Ter.n.perature, Sealed in 2]

Dry Conditions

Role in PROTAC Drug Development

Methyl N-Boc-4-piperidinepropionate is primarily employed as a linker component in the
synthesis of PROTACSs.[3][4] PROTACSs are heterobifunctional molecules that hijack the cell's
natural protein disposal system to eliminate specific disease-causing proteins.[3] They consist
of three main components: a ligand that binds to the target protein, a ligand that recruits an E3
ubiquitin ligase, and a linker that connects these two ligands.[3]

The piperidine moiety within Methyl N-Boc-4-piperidinepropionate serves as a rigid and
metabolically stable component of the PROTAC linker. The rigidity of the piperidine ring can
help to pre-organize the PROTAC into a conformation that is favorable for the formation of a
stable ternary complex between the target protein and the E3 ligase, a critical step for efficient
protein degradation.

General PROTAC Mechanism
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The general mechanism of action for a PROTAC is a catalytic cycle that results in the

degradation of the target protein.

Target Protein (POI) Binds

PROTAC

Binds
E3 Ubiquitin Ligase
Ubiquitin

Ternary Complex

(POI-PROTAC-E3) Degraded Peptides

Click to download full resolution via product page
General mechanism of PROTAC-mediated protein degradation.

Experimental Protocols

While a specific, detailed synthesis protocol for Methyl N-Boc-4-piperidinepropionate is not
readily available in the provided search results, a general synthetic strategy can be inferred
from the synthesis of similar compounds, such as N-Boc-piperidine-4-carboxylic acid methyl
ester. The synthesis would likely involve the protection of the piperidine nitrogen with a Boc
group, followed by the introduction of the methyl propionate side chain.

A plausible, though not explicitly documented, synthetic workflow could involve the following

key steps:
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Starting Material Preparation Boc Protection Esterification Final Product

A-Pineridinenropionic Acid Reaction with Reaction with Methanol Methyl N-Boc-4-
P prop Di-tert-butyl dicarbonate (Boc)20 in acidic conditions piperidinepropionate

Click to download full resolution via product page
A plausible synthetic workflow for Methyl N-Boc-4-piperidinepropionate.

Conclusion

Methyl N-Boc-4-piperidinepropionate is a valuable chemical intermediate for the synthesis of
PROTACSs, a promising class of therapeutics. Its rigid piperidine scaffold and bifunctional
nature make it an important tool for drug discovery and development professionals. Further
research into its specific applications and the development of detailed, publicly available
synthesis protocols will undoubtedly accelerate its use in the creation of novel protein
degraders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031724#molecular-structure-and-weight-of-methyl-n-
boc-4-piperidinepropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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